Cas no 1126636-72-3 (3-(2-fluoro-4-methoxyphenyl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(2-fluoro-4-methoxyphenyl)-1,2-oxazole-5-carboxylic acid
• CAS No: 1126636-72-3
• MF: C₁₁H₈FNO₄
• MW: 237.183926582336
• CID: 6443934
• PubChem ID: 165619941
• Update Time: 2025-05-21

3-(2-fluoro-4-methoxyphenyl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-4-methoxyphenyl)-1,2-oxazole-5-carboxylic acid
• 1126636-72-3
• EN300-1836895

• Inchi： 1S/C11H8FNO4/c1-16-6-2-3-7(8(12)4-6)9-5-10(11(14)15)17-13-9/h2-5H,1H3,(H,14,15)
• InChI Key： ODTJYWGBWKGZFU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=C(C(=O)O)ON=1)OC

Computed Properties

• Exact Mass: 237.04373590g/mol
• Monoisotopic Mass: 237.04373590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.6Ų

Additional information on 3-(2-fluoro-4-methoxyphenyl)-1,2-oxazole-5-carboxylic acid

Comprehensive Overview of 3-(2-fluoro-4-methoxyphenyl)-1,2-oxazole-5-carboxylic acid (CAS No. 1126636-72-3)

The compound 3-(2-fluoro-4-methoxyphenyl)-1,2-oxazole-5-carboxylic acid (CAS No. 1126636-72-3) is a fluorinated heterocyclic derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2-oxazole core and fluoro-methoxyphenyl substitution, make it a versatile intermediate for drug discovery and material science applications. This article delves into its properties, synthesis, and emerging applications, addressing trending queries such as "fluorinated heterocycles in drug design" and "oxazole derivatives for bioactive molecules."

Chemically, 3-(2-fluoro-4-methoxyphenyl)-1,2-oxazole-5-carboxylic acid belongs to the class of oxazole carboxylic acids, characterized by a five-membered ring containing nitrogen and oxygen atoms. The presence of a fluorine atom at the 2-position and a methoxy group at the 4-position of the phenyl ring enhances its electronic properties, influencing reactivity and binding affinity. Researchers often explore its role in "structure-activity relationship (SAR) studies" due to its modular design, which allows for further functionalization.

In recent years, the demand for fluorinated building blocks like CAS No. 1126636-72-3 has surged, driven by their utility in designing kinase inhibitors and antimicrobial agents. A 2023 study highlighted its incorporation into small-molecule probes targeting inflammatory pathways, aligning with the growing interest in "precision medicine" and "targeted therapy." Its carboxylic acid moiety also facilitates conjugation to biomolecules, making it valuable for "bioconjugation techniques" in biopharmaceuticals.

Synthesis of this compound typically involves cyclocondensation reactions between fluorinated phenyl precursors and oxazole-forming reagents. Optimized routes emphasize atom economy and green chemistry principles, responding to industry trends like "sustainable synthesis" and "catalytic efficiency." Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a critical factor for regulatory compliance in drug development.

Beyond pharmaceuticals, 3-(2-fluoro-4-methoxyphenyl)-1,2-oxazole-5-carboxylic acid finds niche applications in organic electronics and catalysis. Its electron-withdrawing fluoro and electron-donating methoxy groups enable fine-tuning of material properties, a topic gaining traction in "molecular engineering" forums. Additionally, its stability under physiological conditions makes it a candidate for pro-drug development, addressing search trends like "improved drug bioavailability."

In conclusion, CAS No. 1126636-72-3 represents a multifaceted tool for researchers exploring heterocyclic chemistry and medicinal chemistry. Its alignment with hot topics such as "fluorine in drug discovery" and "scaffold diversification" underscores its relevance in modern scientific inquiry. As innovation accelerates, this compound is poised to play a pivotal role in advancing therapeutic and material science breakthroughs.